N-(3-fluorobenzyl)-2-[(4-methoxyphenoxy)methyl]-1,3-oxazole-4-carboxamide

• IUPAC Name: N-[(3-fluorophenyl)methyl]-2-[(4-methoxyphenoxy)methyl]-1,3-oxazole-4-carboxamide
• InChI: InChI=1S/C19H17FN2O4/c1-24-15-5-7-16(8-6-15)25-12-18-22-17(11-26-18)19(23)21-10-13-3-2-4-14(20)9-13/h2-9,11H,10,12H2,1H3,(H,21,23)
• InChI Key: YRIZQIDEBCHYAG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)OCC2=NC(=CO2)C(=O)NCC3=CC(=CC=C3)F
• Molecular Formula: C19H17FN2O4
• Molecular Weight: 356.3 g/mol

Description

N-(3-fluorobenzyl)-2-[(4-methoxyphenoxy)methyl]-1,3-oxazole-4-carboxamide is a chemical compound that has gained attention in the scientific community due to its potential applications in the field of drug discovery. This compound is known for its ability to interact with specific targets in the body, making it a promising candidate for the development of new drugs.

Mechanism of Action

The mechanism of action of N-(3-fluorobenzyl)-2-[(4-methoxyphenoxy)methyl]-1,3-oxazole-4-carboxamide involves its interaction with specific targets in the body. This compound has been shown to interact with proteins that are involved in the regulation of cell growth and division. By inhibiting the activity of these proteins, this compound can prevent the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-(3-fluorobenzyl)-2-[(4-methoxyphenoxy)methyl]-1,3-oxazole-4-carboxamide are still being studied. However, it is known that this compound has the ability to interact with specific targets in the body, which can lead to changes in cell growth and division. Studies have also shown that this compound has low toxicity levels, making it a promising candidate for further research.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(3-fluorobenzyl)-2-[(4-methoxyphenoxy)methyl]-1,3-oxazole-4-carboxamide in lab experiments is its ability to interact with specific targets in the body. This makes it a useful tool for studying the mechanisms of action of various proteins and enzymes. However, one limitation of using this compound is that it can be difficult to synthesize, which can make it expensive and time-consuming to use in experiments.

Future Directions

There are several future directions for research on N-(3-fluorobenzyl)-2-[(4-methoxyphenoxy)methyl]-1,3-oxazole-4-carboxamide. One area of focus is the development of new drugs for the treatment of cancer. Studies have shown that this compound has the potential to be used in the development of new cancer therapies. Another area of focus is the study of the mechanisms of action of this compound. By understanding how this compound interacts with specific targets in the body, researchers can gain insights into the regulation of cell growth and division. Additionally, further research is needed to explore the potential applications of this compound in other areas of drug discovery.

Synthesis Methods

The synthesis of N-(3-fluorobenzyl)-2-[(4-methoxyphenoxy)methyl]-1,3-oxazole-4-carboxamide involves a series of chemical reactions. The starting materials for the synthesis are 3-fluorobenzylamine, 4-methoxyphenol, and 1,3-oxazole-4-carboxylic acid. These compounds are reacted together using various reagents and catalysts to produce the final product. The synthesis of this compound has been described in detail in several scientific publications.

Scientific Research Applications

N-(3-fluorobenzyl)-2-[(4-methoxyphenoxy)methyl]-1,3-oxazole-4-carboxamide has been studied extensively in the field of drug discovery. One of the most promising applications of this compound is in the development of new drugs for the treatment of cancer. Studies have shown that this compound has the ability to inhibit the growth of cancer cells by interacting with specific targets in the body.